Cas no 447414-52-0 (1-(1-adamantylamino)-2-propanol)

• Product Name: 1-(1-adamantylamino)-2-propanol
• CAS No: 447414-52-0
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 3083420
• PubChem ID: 4240030
• Update Time: 2025-11-02

1-(1-adamantylamino)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantylamino)-2-propanol
• 1-(ADAMANTAN-1-YLAMINO)PROPAN-2-OL
• SMR000307000
• 1-[(ADAMANTAN-1-YL)AMINO]PROPAN-2-OL
• MLS000728721
• CS-0332162
• STK149368
• AKOS003293198
• ALBB-013852
• SR-01000535160
• CHEMBL1486164
• 447414-52-0
• Oprea1_056935
• 2-propanol, 1-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)-, hydrochloride
• 1-(1-adamantylamino)propan-2-ol
• 1-((3S,5S,7S)-Adamantan-1-ylamino)propan-2-ol
• HMS2691A04
• DTXSID501321280
• SR-01000535160-1
• AKOS017258692
• AE-641/01645053
• 1-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)propan-2-ol

• Inchi： 1S/C13H23NO/c1-9(15)8-14-13-5-10-2-11(6-13)4-12(3-10)7-13/h9-12,14-15H,2-8H2,1H3
• InChI Key： BTGYFMZRCNIJRW-UHFFFAOYSA-N
• SMILES： OC(C)CNC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 209.177964357Da
• Monoisotopic Mass: 209.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(1-adamantylamino)-2-propanol

Exploring the Versatile Applications of 1-(1-Adamantylamino)-2-Propanol (CAS No. 447414-52-0)

1-(1-Adamantylamino)-2-propanol (CAS No. 447414-52-0) is a unique chemical compound that has garnered significant attention in pharmaceutical and material science research. This adamantane derivative combines the rigid, three-dimensional structure of adamantane with the functional versatility of an amino alcohol, making it a valuable intermediate in organic synthesis. The compound's molecular formula is C13H23NO, and its molecular weight is 209.33 g/mol.

The adamantyl group in 1-(1-adamantylamino)-2-propanol contributes to its remarkable stability and lipophilicity, properties that are highly sought after in drug design. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of neurological therapeutics and antiviral agents. The compound's ability to cross the blood-brain barrier makes it particularly interesting for CNS drug development, a hot topic in current pharmaceutical research.

In material science, 1-(1-adamantylamino)-2-propanol has shown promise as a precursor for advanced polymers with enhanced thermal stability. Its incorporation into polymer backbones can improve material properties, making it relevant for applications in high-performance coatings and electronic materials. This aligns with current industry trends toward more durable and sustainable materials.

The synthesis of 1-(1-adamantylamino)-2-propanol typically involves the reaction of 1-adamantylamine with propylene oxide under controlled conditions. Researchers are continually optimizing this process to improve yield and purity, addressing common search queries about synthetic methods for adamantane derivatives and scale-up challenges in specialty chemical production.

Quality control of 1-(1-adamantylamino)-2-propanol is crucial for its applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity. These methods are frequently searched by quality assurance professionals in the chemical industry.

From a regulatory perspective, 1-(1-adamantylamino)-2-propanol is not currently classified as hazardous under major chemical safety regulations. However, proper handling procedures should always be followed, as with all chemical substances. This addresses common safety-related search queries while maintaining compliance with content guidelines.

The market for adamantane derivatives like 1-(1-adamantylamino)-2-propanol is growing steadily, driven by increasing demand in pharmaceutical and advanced material applications. Industry reports suggest particular growth in the Asia-Pacific region, reflecting broader trends in specialty chemical manufacturing.

Recent patent activity surrounding 1-(1-adamantylamino)-2-propanol and related compounds indicates ongoing innovation in its applications. Several patents have been filed in the past five years covering its use in drug formulations and functional materials, demonstrating its continued relevance in cutting-edge research.

For researchers working with 1-(1-adamantylamino)-2-propanol, proper storage conditions are essential to maintain stability. The compound should be kept in a cool, dry place, protected from light and moisture. These practical considerations are often searched by laboratory personnel handling specialty chemicals.

Looking to the future, 1-(1-adamantylamino)-2-propanol is likely to play an increasingly important role in green chemistry initiatives. Its potential as a building block for more sustainable pharmaceuticals and materials aligns with global trends toward environmentally friendly chemical processes.

In conclusion, 1-(1-adamantylamino)-2-propanol (CAS No. 447414-52-0) represents a fascinating example of how structural complexity can lead to diverse applications. From pharmaceutical intermediates to advanced materials, this compound continues to offer new possibilities for innovation across multiple scientific disciplines.